Cas no 7726-20-7 (Di-n-octyl Sulfone)

• Product Name: Di-n-octyl Sulfone
• CAS No: 7726-20-7
• MF: C₁₆H₃₄O₂S
• MW: 290.504964351654
• MDL: MFCD00039760
• CID: 536408
• PubChem ID: 87557847
• Update Time: 2025-07-22

Di-n-octyl Sulfone Chemical and Physical Properties

Names and Identifiers

• Octane, 1,1'-sulfonylbis-
• Di-n-octyl Sulfone
• 1-octylsulfonyloctane
• DI-N-OCTYL SULFONE (EP)
• n-Octyl Sulfone
• di-n-octylsulfone
• DIOCTYL SULFONE
• (octylsulfonyl)octane
• 1,1'-sulfonyldioctane
• 1-(octylsulfonyl)octane
• TZPCGEVFZZYCIY-UHFFFAOYSA-N
• SBB060124
• BDBM50436155
• ST51046359
• D3161
• 7726-20-7
• MFCD00039760
• AKOS015839961
• 1,1'-Sulfonylbis[octane]
• CS-0213356
• 2-methoxy-4'-methyldiphenyl ether
• DTXSID40396570
• SCHEMBL394809
• CHEMBL2398217
• FT-0636578
• D90147
• DB-056198
• 1-(octane-1-sulfonyl)octane

• MDL： MFCD00039760
• Inchi： 1S/C16H34O2S/c1-3-5-7-9-11-13-15-19(17,18)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： TZPCGEVFZZYCIY-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(CCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 290.22800
• Monoisotopic Mass: 290.22795150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 78°C(lit.)
• PSA: 42.52000
• LogP: 6.20300

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Di-n-octyl Sulfone

Di-n-octyl Sulfone (CAS No. 7726-20-7): A Comprehensive Guide to Properties, Applications, and Industry Trends

Di-n-octyl Sulfone (CAS No. 7726-20-7), also known as Dioctyl Sulfone or n-Octyl Sulfone, is an organic sulfur compound with a wide range of industrial applications. This high-performance chemical is valued for its thermal stability, low volatility, and compatibility with various polymers and solvents. As industries increasingly prioritize sustainable materials and green chemistry, Di-n-octyl Sulfone has gained attention for its potential in eco-friendly formulations and high-temperature lubricants.

The molecular structure of Di-n-octyl Sulfone consists of two octyl groups bonded to a sulfone functional group (SO₂), contributing to its unique chemical resistance and solubility properties. Researchers and manufacturers often explore its role as a plasticizer, stabilizer, or intermediate in specialty chemicals. With the rise of bio-based alternatives and circular economy initiatives, this compound is being studied for its compatibility with renewable feedstocks.

One of the most searched questions about Di-n-octyl Sulfone is: "What are the key differences between sulfones and sulfoxides?" Unlike sulfoxides, sulfones exhibit higher oxidation states and greater stability under harsh conditions. This makes Di-n-octyl Sulfone suitable for applications in extreme environments, such as aerospace coatings or electronic encapsulation. Additionally, its low toxicity profile aligns with global regulations like REACH and EPA standards, driving demand in consumer-safe products.

In the pharmaceutical industry, Di-n-octyl Sulfone is investigated as a potential excipient or solubility enhancer for poorly water-soluble drugs. Its ability to modify crystalline structures without altering bioactivity makes it a candidate for drug delivery systems. Meanwhile, in material science, it serves as a crosslinking agent for high-performance resins, answering the growing need for durable composites in automotive and construction sectors.

Recent trends show rising searches for "biodegradable sulfone derivatives" and "sulfone-based battery electrolytes", reflecting its expanding role in energy storage technologies. As industries seek alternatives to traditional petrochemicals, Di-n-octyl Sulfone’s balance of performance and environmental adaptability positions it as a future-proof solution. For detailed technical data, always refer to peer-reviewed studies or Safety Data Sheets (SDS) to ensure compliance with local regulations.